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Compound of Interest

Compound Name: Disodium 5'--inosinate

Cat. No.: B8276402

Technical Support Center: Disodium 5'-Inosinate
(IMP)

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the impact of solvent choice on the solubility
and stability of Disodium 5'-inosinate (IMP).

Frequently Asked Questions (FAQSs)
Q1: What is the expected solubility of Disodium 5'-inosinate in common laboratory solvents?

Al: Disodium 5'-inosinate is highly soluble in water but shows limited solubility in organic
solvents.[1] Its solubility in water is temperature-dependent.[2] It is considered sparingly soluble
in ethanol and practically insoluble in ether.[2][3][4]

Solubility Data Summary
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Solvent Temperature Reported Solubility Citations

Water 20°C ~13 g /100 mL [2][5]
~7.89/100 mL (78

Water 25°C [2][6]
mg/mL)

Up to 250 mg/mL

Water Not Specified (may require [21[7]
sonication)
Ethanol Not Specified Sparingly Soluble [21[3114]
Ether Not Specified Practically Insoluble [2][31[4]
N Insoluble or Slightly
DMSO Not Specified [61[7]
Soluble

Q2: What factors influence the solubility of Disodium 5'-inosinate in aqueous solutions?
A2: Several factors can significantly impact the solubility of Disodium 5'-inosinate:

o Temperature: Solubility in water increases with temperature.[2] Gently warming the solution
to 30-40°C can aid dissolution.[2]

e pH: The optimal pH range for solubility is between 7.0 and 8.5.[2][3][8] Deviations outside
this range can cause a significant decrease in solubility.[2]

e Purity and Hydration State: Disodium 5'-inosinate typically exists as a hydrate, containing
approximately 7.5 molecules of water.[2][4] Variations in purity or the hydration state between
different batches can affect how well it dissolves.[2]

o Common lon Effect: The presence of other salts containing sodium ions in the solution can
reduce the solubility of Disodium 5'-inosinate.[2]

Q3: How stable is Disodium 5'-inosinate in solution?

A3: Disodium 5'-inosinate is generally stable under typical food processing conditions, such as
heating at 100°C for one hour in a neutral pH range (4-7).[8] However, it is susceptible to
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degradation under certain conditions:

o Acidic Conditions: It can easily decompose when heated in an acidic solution, leading to a
loss of its characteristic flavor-enhancing properties.[9]

e Enzymatic Degradation: Phosphatases can break down the molecule, causing it to lose its
function.[9] The degradation pathway often involves conversion to inosine and then to
hypoxanthine.[10][11]

Q4: What are the primary degradation products of Disodium 5'-inosinate?

A4: The primary degradation of Disodium 5'-inosinate (IMP) is a dephosphorylation reaction,
catalyzed by enzymes like 5'-nucleotidase, which converts it to inosine.[11] Inosine can be
further broken down into hypoxanthine and ribose-1-phosphate.[10][12]
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Inosine

Nucleoside Phosphorylase

Hypoxanthine
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Select Solvent

Aqueous Solution Required?

Yes No

Use Deionized Water Is Ethanol/Ether/DMSO an option?
. ) Note: Sparingly soluble in Ethanol
\ A a0 / Insoluble in Ether/DMSO

Proceed with Experiment
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Preparation

Prepare IMP Solution
(Known Concentration)

Aliquot into Sealed Vials

Store at Defined Conditions
(e.g., 25°C, 40°C, -80°C)

Pull Samples at
Time Points (TO, T1, T2...)

Analyze via HPLC:

- Potency (% IMP)
- Degradation Products
- pH & Appearance

Data EVfaluation

Plot % IMP vs. Time
Determine Degradation Rate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8276402?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8276402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

